Cas no 32364-72-0 (2,2'-Bithiophene-5,5'-dicarboxaldehyde)

2,2'-Bithiophene-5,5'-dicarboxaldehyde structure
32364-72-0 structure
Product Name:2,2'-Bithiophene-5,5'-dicarboxaldehyde
CAS No:32364-72-0
MF:C10H6O2S2
MW:222.283440113068
MDL:MFCD00839981
CID:293586
PubChem ID:354334326
Update Time:2025-04-19

2,2'-Bithiophene-5,5'-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bithiophene]-5,5'-dicarboxaldehyde
    • 2,2'-Bithiophene-5,5'-dicarboxaldehyde
    • 5-(5-formylthiophen-2-yl)thiophene-2-carbaldehyde
    • 2,2'-bithienyl-5,5'-dicarboxaldehyde
    • 2,2'-bithiophene-5,5'-dicarbaldehyde
    • 5,5'-Diformyl-2,2'-bithiophene
    • [2,2//'-Bithiophene]-5,5//'-dicarboxaldehyde
    • CS-0128022
    • 2,2'-dithiophene-5,5'-dicarboxaldehyde
    • [2 pound not2 inverted exclamation mark ]bithiophenyl-5,5'-dicarbaldehyde
    • D89121
    • B5358
    • Z56822574
    • 2,2-diformyl-5,5'-bithiophene
    • YSWG404
    • [2,2'-bithiophene]-5,5'-dicarbaldehyde
    • SCHEMBL278904
    • [22']bithiophenyl-5,5'-dicarbaldehyde
    • AKOS001027898
    • MFCD00839981
    • [2,2']Bithiophenyl-5,5'-dicarbaldehyde
    • 2,2'-Bithiophene-5,5'-dicarboxyaldehyde
    • AE-848/32729052
    • DTXSID50366305
    • AS-65433
    • 32364-72-0
    • MDL： MFCD00839981
    • Inchi： 1S/C10H6O2S2/c11-5-7-1-3-9(13-7)10-4-2-8(6-12)14-10/h1-6H
    • InChI Key： RXAXZMANGDHIJX-UHFFFAOYSA-N
    • SMILES： S1C(C=O)=CC=C1C1=CC=C(C=O)S1

Computed Properties

  • Exact Mass: 221.98100
  • Monoisotopic Mass: 221.98092178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • Melting Point: 213.0 to 217.0 deg-C
  • PSA: 90.62000
  • LogP: 3.10160
  • λmax: 360(MeOH)(lit.)

2,2'-Bithiophene-5,5'-dicarboxaldehyde Security Information

2,2'-Bithiophene-5,5'-dicarboxaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2'-Bithiophene-5,5'-dicarboxaldehyde Pricemore >>

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2,2'-Bithiophene-5,5'-dicarboxaldehyde Production Method

Production Method 1

98-03-3 98-03-3
15155-41-6 15155-41-6
32364-72-0 32364-72-0
882303-63-1 882303-63-1
1309922-61-9 1309922-61-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  72 h, 105 °C
Reference
Dissymmetrization of Benzothiadiazole by Direct C-H Arylation: A Way to Symmetrical and Unsymmetrical Elongated π-Conjugated Molecules
Dall'Agnese, Chunxiang ; et al, European Journal of Organic Chemistry, 2017, 2017(46), 6872-6877

2,2'-Bithiophene-5,5'-dicarboxaldehyde Raw materials

2,2'-Bithiophene-5,5'-dicarboxaldehyde Preparation Products

2,2'-Bithiophene-5,5'-dicarboxaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:32364-72-0)[2，2’]bithiophenyl-5,5'-dicarbaldehyde
Order Number:sfd8692
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:32364-72-0)2,2'-Bithiophene-5,5'-dicarboxaldehyde
Order Number:A1014962
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:16
Price ($):407.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:32364-72-0)[2,2']-双噻吩-5,5‘-二甲醛
Order Number:LE26632516
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com

2,2'-Bithiophene-5,5'-dicarboxaldehyde Related Literature

32364-72-0 (2,2'-Bithiophene-5,5'-dicarboxaldehyde) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:32364-72-0)[2，2’]bithiophenyl-5,5'-dicarbaldehyde
sfd8692
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:32364-72-0)2,2'-Bithiophene-5,5'-dicarboxaldehyde
A1014962
Purity:99%
Quantity:25g
Price ($):407.0
Email